1-(2-fluorophenyl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C17H20FNO3S2/c18-16-4-2-1-3-14(16)12-24(20,21)19-13-17(6-8-22-9-7-17)15-5-10-23-11-15/h1-5,10-11,19H,6-9,12-13H2
• InChI Key: YUWCSGVDFHHSHX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNS(=O)(=O)CC2=CC=CC=C2F)C3=CSC=C3
• Molecular Formula: C17H20FNO3S2
• Molecular Weight: 369.5 g/mol

Description

1-(2-fluorophenyl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H20FNO3S2 and its molecular weight is 369.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Conformations

Compounds with complex molecular structures, including those with tetrahydro-2H-pyran rings and sulfonamide groups, are subjects of synthesis and structural analysis. For example, a study on the synthesis of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridines detailed the molecular conformations and hydrogen bonding patterns in such compounds (B. K. Sagar et al., 2017). These findings contribute to understanding the structural characteristics essential for the activity of related molecules.

Regio- and Stereoselective Chemical Reactions

The chemical reactivity of molecules containing methanesulfonate groups, especially in glycosylation reactions, demonstrates the utility of these functionalities in achieving regio- and stereoselective outcomes. A study highlighted the role of borinic acid catalysts in the selective coupling of glycosyl methanesulfonates, showcasing the importance of these reactions in synthetic chemistry (Kyan A. D’Angelo & M. Taylor, 2016).

Fluoroalkyl Group Incorporation

The incorporation of fluoroalkyl groups into molecules, such as through the addition of methanesulfenyl fluoride to alkenes, represents another area of research relevance. Such reactions are crucial for introducing fluorinated substituents into organic compounds, potentially affecting their physical, chemical, and biological properties (G. Haufe et al., 1992).

Catalytic Applications and Biological Activity

Research on the catalytic and biological activities of molecules featuring sulfonamide, fluorophenyl, and tetrahydro-2H-pyran functionalities can inform their potential applications. For instance, the iridium-catalyzed regio- and enantioselective allylic alkylation of fluorobis(phenylsulfonyl)methane shows the synthetic utility of these compounds in producing enantiopure fluorinated molecules (Wen-Bo Liu et al., 2009).